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Compound of Interest

Compound Name: Hydron,chloride
CAS No.: 310202-69-4
Cat. No.: B556988
Get Quote

Content Type: Operational Safety & Logistics Guide Target Audience: Researchers, Process
Chemists, and HSE Managers CAS Number: 7647-01-0 Synonyms: Hydrogen Chloride
(Anhydrous), Hydrochloric Acid (Aqueous), Muriatic Acid[1]

Executive Safety Directive

"Hydron;chloride" is a nomenclature synonym for Hydrogen Chloride (HCI).[1] Whether
handling the anhydrous gas or the concentrated aqueous acid, standard laboratory PPE is
insufficient.[1]

This compound is a corrosive toxicant.[1][2][3][4][5][6] It attacks tissue upon contact and, in its
gaseous form, reacts with mucosal moisture to form concentrated acid in the lungs. The
protocols below are designed to prevent not just "splashes," but permeation and inhalation—
the silent failures of standard safety gear.

Risk Assessment & PPE Logic (The "Why")
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The Failure of Standard Nitrile

Most labs rely on 4-mil disposable nitrile gloves.[1] For concentrated HCI (37%) or anhydrous
gas handling, thin nitrile provides less than 15 minutes of protection before permeation occurs.
[1] You will not see the glove degrade before the acid reaches your skin.

Respiratory Dynamics

HCI gas is heavier than air and accumulates in low-lying areas.[1][6] It has a low odor threshold
(1-5 ppm), but olfactory fatigue sets in quickly.[1] Relying on smell is a failed safety strategy.[1]

PPE Selection Matrix

Use the following logic to select your gear based on the state of matter.

Select Physical State

Anhydrous Gas (Cylinder) Conc. Aqueous (>30%) Dilute Aqueous (<10%)

Y

Respiratory: Fume Hood OR FesiEiane B Liss Fesulied) Standard Lab PPE:
Full-Face Respirator (Acid Gas Cartridge) p my: q Nitrile (4mil) + Safety Glasses + Lab Coat

l ‘

Skin: Neoprene/Butyl Gloves + Skin: Butyl or Heavy Neoprene Gloves
Thermal Protection (if changing cylinders) (Double glove with Nitrile under)

l

Eyes: Indirect Vent Goggles +
Face Shield
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Figure 1: PPE Selection Decision Matrix based on physical state and concentration.

Technical Specifications: Glove Permeation Data

Do not guess. Use this data to select hand protection. Breakthrough Time is the time it takes

for the chemical to be detected on the inside of the glove.[1]
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. Breakthrough ) .
. Thickness ) Protection Recommendati
Glove Material . Time (Conc.[1] .
(mil) Rating on
[71(8] HCI)
Primary Choice
Butyl Rubber 25 > 480 min Excellent for spill cleanup
or immersion.[1]
Good alternative
Neoprene 20-30 > 480 min Excellent to Butyl; better
dexterity.[1]
Expensive;
reserve for
Viton 10-12 > 480 min Excellent chlorinated

solvents

mixtures.[1]

Acceptable for
Nitrile (Heavy) 15-22 > 360 min Good handling closed

containers.[1]

Do NOT use as
primary
protection for
conc.[1] acid.[1]
[41[5]I61I8][€][10]
[11]

Nitrile (Disp.) 4-5 <15 min Poor

Degrades
Latex 5-8 <10 min Falil rapidly.[1] Do not

use.

Protocol: For standard benchwork, use the "Double-Glove" Method:

e Inner Layer: 4-mil Nitrile (protects sample from you).[1]

e Outer Layer: 15-mil Neoprene or Butyl (protects you from the acid).[1]
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o Why? If the outer glove is splashed, you can doff it immediately while the inner glove
provides a temporary barrier during removal.

Operational Workflow: Handling Protocols
Phase 1: Preparation & Engineering Controls[1]

» Ventilation: Verify Fume Hood velocity is 80-100 fpm. Work 6 inches inside the sash.[1]
e Neutralization Prep: Prepare a slurry of Sodium Bicarbonate (

) or Calcium Carbonate (
) before opening the bottle.[1] Keep it within arm's reach.

o Check Buddy: Never handle anhydrous HCI cylinders alone.

Phase 2: Transfer & Manipulation

Scenario: Transferring concentrated HCI from stock bottle to reaction vessel.

e Don PPE: Lab coat (buttoned), splash goggles (over glasses), face shield, and chemically
resistant gloves (Neoprene/Butyl).[1]

 Inspect: Check glassware for stress fractures. HCI heat of solution (exothermic) can shatter
compromised glass.[1]

e Pouring:

o Acid to Water: ALWAYS add acid to water.[1] Adding water to acid causes flash-boiling and
splashing.[1]

o Technique: Pour down the side of the receiving flask or use a glass rod to direct flow.[1]

e Fuming Control: If using >30% HCI, "white smoke" (acid mist) will form.[1] Keep the
container capped whenever not actively pouring.[1]

Phase 3: Cleanup & Waste[1]
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» Wipe Down: Wipe the neck of the stock bottle with a dry tissue (dispose as solid hazardous
waste) before recapping to prevent acid crust formation.[1]

 Dilution: Neutralize waste acid by slowly adding it to a large volume of dilute bicarbonate
solution.[1] Check pH (aim for 6—-9) before disposal according to local regulations.

Emergency Response Logic

In the event of a spill or exposure, seconds dictate the severity of the injury. Follow this self-
validating logic flow.
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Incident Detected

Identify Type

Skin/Eye Contact

Inhalation (Gas)

Bench/Floor Spill

IMMEDIATE Flush (15 min)

Safety Shower/Eyewash

Move to Fresh Air
(Assisted if safe)

l

Evacuate Area (<10m)

l

Remove Contaminated Clothing
(While flushing)

Administer Oxygen
(Trained personnel only)

Is it manageable?
(<500mL, contained)

Seek Medical Attention

(Bring SDS)

Apply Bicarbonate Slurry
(Wait for bubbling to stop)

es No (Large/Gas Leak)

Call HAZMAT/Emergency Services

Click to download full resolution via product page

Figure 2: Emergency Response Workflow for Hydrogen Chloride incidents.

Critical First Aid Note
Do NOT induce vomiting if swallowed.[1][10][12][13] The acid burns coming up just as it did

going down.[1] Dilute with water or milk if the victim is conscious and alert, then transport
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immediately.

References

+ National Institute for Occupational Safety and Health (NIOSH). (2024).[1] Hydrogen Chloride:
IDLH Value Profile. Centers for Disease Control and Prevention.[1] [Link]1]

e PubChem. (2024).[1] Hydrogen Chloride (Compound CID 313).[1] National Library of
Medicine.[1] [Link]1]

¢ Occupational Safety and Health Administration (OSHA). (n.d.).[1] Occupational Chemical
Database: Hydrogen Chloride. United States Department of Labor.[1] [Link]1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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